2-{[4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide

Specification

• CAS No.: 618439-54-6
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-[[4-(4-methoxyphenyl)-5-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• Standard InChI: InChI=1S/C18H18N4O2S/c1-13-20-21-18(22(13)15-8-10-16(24-2)11-9-15)25-12-17(23)19-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,19,23)
• Standard InChI Key: WNQXLYHVEZDNEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C2=CC=C(C=C2)OC)SCC(=O)NC3=CC=CC=C3

Introduction

Structural Elucidation and Nomenclature

The systematic IUPAC name 2-{[4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide delineates its molecular architecture with precision. The core structure consists of a 1,2,4-triazole ring substituted at position 4 with a 4-methoxyphenyl group and at position 5 with a methyl group. A sulfanyl (-S-) bridge at position 3 connects the triazole moiety to an acetamide group, which is further substituted with an N-phenyl group.

Key structural features include:

• 1,2,4-Triazole ring: A five-membered heterocycle with three nitrogen atoms, known for its metabolic stability and capacity to engage in hydrogen bonding and π-π stacking interactions.

• 4-Methoxyphenyl substituent: Introduces electron-donating methoxy groups that enhance lipophilicity and influence binding affinity to enzymatic targets.

• Methyl group at position 5: Contributes steric effects that may modulate the compound’s conformational flexibility and interaction with hydrophobic pockets in biological targets.

• Sulfanyl-acetamide linker: The thioether linkage (-S-) improves metabolic resistance compared to ether or amine linkers, while the acetamide group provides hydrogen-bonding capabilities critical for target engagement.

Synthetic Pathways and Methodological Considerations

Although no explicit synthesis of this compound is documented in the reviewed literature, established protocols for analogous 1,2,4-triazole acetamides suggest viable routes. The synthesis likely involves multi-step reactions combining triazole ring formation, sulfanyl bridge installation, and acetamide coupling.

Triazole Ring Formation

1,2,4-Triazoles are typically synthesized via cyclization reactions. A plausible approach involves condensing a hydrazide derivative with an aldehyde or ketone. For example, in studies of similar triazole-acetamide hybrids, 2-amino-N′-phenylbenzohydrazide was reacted with substituted benzaldehydes to form triazole precursors. Adapting this method, 4-methoxybenzaldehyde could undergo cyclization with methyl-substituted hydrazides to yield the 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole intermediate.

Hypothesized Biological Activities and Structure-Activity Relationships (SAR)

Triazole acetamides are pharmacologically versatile, demonstrating inhibitory activity against enzymes such as α-glucosidase, acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. While direct data for this compound is unavailable, SAR trends from analogous structures permit reasoned hypotheses.

α-Glucosidase Inhibition

The presence of a 4-methoxyphenyl group correlates with enhanced α-glucosidase inhibition in related compounds. For example, quinazolinone-triazole-acetamide hybrids with para-substituted aryl groups exhibited IC₅₀ values in the low micromolar range, attributed to optimal hydrophobic interactions within the enzyme’s active site. The methyl group at position 5 may further stabilize binding via van der Waals interactions, as seen in methyl-substituted triazole inhibitors.

Cholinesterase Inhibition

Structural analogs bearing electron-donating substituents (e.g., methoxy, methyl) on the aryl ring show pronounced activity against AChE and BChE. Compound 10d from cinnamic acid-triazole acetamide derivatives, which features a 4-methylphenyl group, inhibited AChE with 45.96% efficacy at 40 µM. The methoxy group in the target compound may similarly enhance binding to the peripheral anionic site of cholinesterases through polar interactions.

Tyrosinase Inhibition

Cinnamic acid conjugates with triazole acetamides demonstrated tyrosinase inhibition up to 44.87% at 40 µM, with nitro and methyl substituents augmenting activity. The target compound’s 4-methoxyphenyl group could mimic phenolic inhibitors like kojic acid, interacting with copper ions in the enzyme’s active site.

Physicochemical and Pharmacokinetic Predictions

Using computational tools and empirical data from analogs, the following properties are anticipated:

Property	Predicted Value/Range	Basis in Analogous Compounds
Molecular Weight	~387.45 g/mol	Similar triazole acetamides
LogP (Lipophilicity)	3.2–3.8	Methoxy and phenyl groups increase LogP
Aqueous Solubility	Poor (<10 µM)	High lipophilicity limits solubility
Metabolic Stability	Moderate	Sulfanyl linkage resists oxidation
Plasma Protein Binding	>90%	Common for aryl-acetamide derivatives

Challenges and Future Directions

The absence of experimental data for this specific compound underscores the need for targeted research. Key priorities include:

• Synthesis and Characterization: Validating the proposed synthetic route and confirming structure via NMR, MS, and X-ray crystallography.

• Enzymatic Assays: Evaluating inhibitory activity against α-glucosidase, cholinesterases, and tyrosinase to test SAR hypotheses.

• ADMET Profiling: Assessing absorption, distribution, metabolism, excretion, and toxicity to gauge therapeutic potential.